Methyl 2-methoxy-5-(pyrrolidin-2-yl)benzoate hydrochloride

• IUPAC Name: methyl 2-methoxy-5-pyrrolidin-2-ylbenzoate;hydrochloride
• InChI: InChI=1S/C13H17NO3.ClH/c1-16-12-6-5-9(11-4-3-7-14-11)8-10(12)13(15)17-2;/h5-6,8,11,14H,3-4,7H2,1-2H3;1H
• InChI Key: ISYVOPIRHRZEJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CCCN2)C(=O)OC.Cl
• Molecular Formula: C13H18ClNO3
• Molecular Weight: 271.74 g/mol
• CAS No.: 2061979-44-8

Description

“Methyl 2-methoxy-5-(pyrrolidin-2-yl)benzoate hydrochloride” is a chemical compound with the CAS Number: 2061979-44-8. It has a molecular weight of 271.74. The compound is typically stored in a dry room at normal temperature.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C13H17NO3.ClH/c1-16-12-6-5-9 (11-4-3-7-14-11)8-10 (12)13 (15)17-2;/h5-6,8,11,14H,3-4,7H2,1-2H3;1H. This code represents the molecular structure of the compound.

Physical and Chemical Properties Analysis

The compound is a solid at room temperature. It has a high GI absorption and is BBB permeant. It is a P-gp substrate. The compound has a Log Kp (skin permeation) of -6.23 cm/s. Its water solubility is 0.245 mg/ml.

Scientific Research Applications

Photophysical Properties

Methyl 2-methoxy-5-(pyrrolidin-2-yl)benzoate hydrochloride exhibits distinct photophysical properties. In a study, similar compounds like methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate showed enhanced quantum yield and unique luminescent characteristics in various solvents. These properties are particularly notable when methoxy groups are introduced, influencing the compound's luminescence features (Kim et al., 2021).

Synthesis Techniques

Advanced synthesis techniques have been developed for compounds similar to this compound. For instance, novel synthesis methods for the pyrrolo[2,1-c][1,4]benzodiazocine ring system, which bear resemblance to the target compound, demonstrate the evolving methods in synthetic chemistry (Koriatopoulou et al., 2008).

Crystal Structure and Theoretical Studies

The crystal structure and theoretical studies of similar compounds, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, are areas of ongoing research. These studies focus on the conformational and molecular structure analysis using techniques like X-ray diffraction and density functional theory (DFT) (Huang et al., 2021).

Derivative Synthesis and Applications

The synthesis and application of derivatives of this compound are also under investigation. Studies on similar compounds, like S, N, and Se-modified methyl salicylate derivatives, reveal insights into their potential applications in various fields, including pharmaceuticals and material science (Yoon et al., 2019).

Efficient Large-Scale Synthesis

Research also extends to the efficient large-scale synthesis of related compounds. For instance, methodologies have been developed for the high-yielding synthesis of compounds like methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate, demonstrating the scalability and commercial viability of such synthesis processes (Morgentin et al., 2009).

Safety and Hazards

The compound has been classified with the signal word "Warning". The hazard statements associated with it are H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.

Mechanism of Action

Pharmacokinetics

• GI absorption : High
• BBB permeant : Yes
• P-gp substrate : Yes
• CYP450 inhibitors : No
• Log Kp (skin permeation) : -6.23 cm/s
• Water Solubility : 0.245 mg/ml

Result of Action

The molecular and cellular effects of Methyl 2-methoxy-5-(pyrrolidin-2-yl)benzoate hydrochloride’s action are currently unknown